Cas no 1291843-05-4 (5-[(2-fluorophenyl)amino]-N-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-[(2-fluorophenyl)amino]-N-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1291843-05-4
• MF: C₁₆H₁₃F₂N₅O
• MW: 329.304129362106
• CID: 5321753
• Update Time: 2025-06-30

5-[(2-fluorophenyl)amino]-N-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoroanilino)-N-[(4-fluorophenyl)methyl]-2H-triazole-4-carboxamide
• 5-[(2-fluorophenyl)amino]-N-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H13F2N5O/c17-11-7-5-10(6-8-11)9-19-16(24)14-15(22-23-21-14)20-13-4-2-1-3-12(13)18/h1-8H,9H2,(H,19,24)(H2,20,21,22,23)
• InChI Key： OPXXEIVHVNPWIH-UHFFFAOYSA-N
• SMILES： N1=C(NC2=CC=CC=C2F)C(C(NCC2=CC=C(F)C=C2)=O)=NN1

Additional information on 5-[(2-fluorophenyl)amino]-N-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-[(2-fluorophenyl)amino]-N-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1291843-05-4)

5-[(2-fluorophenyl)amino]-N-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1291843-05-4, represents a class of molecules that are being extensively studied for their potential therapeutic applications. The structure of this compound features a triazole core, which is a well-known pharmacophore in drug design, flanked by fluorinated aromatic rings and an amide functional group. These structural elements contribute to its unique chemical properties and biological activities, making it a subject of intense interest for researchers.

The significance of this compound lies in its potential as a lead molecule for the development of new drugs. The presence of fluorine atoms in both the 2-fluorophenyl and 4-fluorophenyl groups enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug efficacy and bioavailability. Additionally, the triazole ring is known for its ability to interact with biological targets in a manner that can modulate various disease pathways. Recent studies have highlighted the role of triazole derivatives in inhibiting enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases.

In the realm of medicinal chemistry, the synthesis and modification of heterocyclic compounds like 5-[(2-fluorophenyl)amino]-N-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide have been a focal point due to their diverse biological activities. The amide group in the molecule provides a site for further chemical modifications, allowing researchers to fine-tune its pharmacological properties. For instance, introducing different substituents at the amide position can alter the compound's solubility, binding affinity, and target specificity. This flexibility makes it an invaluable scaffold for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of such compounds. By leveraging molecular modeling techniques, researchers can predict the binding interactions of this molecule with various biological targets. This approach has been particularly useful in identifying potential drug candidates that exhibit high selectivity and low toxicity. The integration of machine learning algorithms with traditional pharmacokinetic data has further accelerated the process of optimizing lead compounds like 5-[(2-fluorophenyl)amino]-N-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide for clinical development.

The biological activity of this compound has been explored in several preclinical studies. Initial findings suggest that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Furthermore, its potential as an antiviral agent has been investigated due to its ability to interfere with viral replication cycles. The fluorinated aromatic rings are thought to enhance its interaction with viral enzymes, thereby reducing viral load in infected cells.

Another area of interest is the compound's potential role in oncology research. Studies have indicated that triazole derivatives can inhibit tyrosine kinases and other enzymes that are overexpressed in cancer cells. The specific arrangement of substituents in 5-[(2-fluorophenyl)amino]-N-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide may enable it to selectively target these enzymes without affecting normal cellular processes. This selectivity is crucial for minimizing side effects associated with cancer treatments.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex triazole core efficiently. The introduction of fluorine atoms into the aromatic rings is typically achieved through halogenation-replacement strategies or direct fluorination techniques.

In conclusion, 5-[(2-fluorophenyl)amino]-N-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1291843-05-4) is a promising candidate for further development as a therapeutic agent. Its unique structural features and demonstrated biological activities make it an attractive molecule for medicinal chemists to explore. As research continues to uncover new applications for this compound and similar derivatives, its potential impact on human health will likely expand significantly.